Cas no 1121-30-8 (Pyrithione)

• Product Name: Pyrithione
• CAS No: 1121-30-8
• MF: C₅H₅NOS
• MW: 127.164299726486
• MDL: MFCD00059791
• CID: 179933
• PubChem ID: 1570
• Update Time: 2025-04-19

Pyrithione Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,1-hydroxy-
• 1-hydroxyl-1H-pyridine-2-thione
• 1-hydroxy-2-pyridinethione
• 1-hydroxypyridine-2-thione
• 2-PYRIDINETHIONE,1-HYDROXY
• N-hydroxy-2-pyridinethione
• N-HYDROXYPYRIDINE-2-THIONE
• PTO
• SQ-2113
• Pyrithione
• 2-MERCAPTOPYRIDINE-N-OXIDE
• SB21519
• 1-hydroxy-1,2-dihydropyridine-2-thione
• 2-(1H)-Pyridinethione, 1-hydroxy-
• 5-21-07-00150 (Beilstein Handbook Reference)
• A855797
• YBBJKCMMCRQZMA-UHFFFAOYSA-
• NSC 179790
• EN300-18970
• 2-mercapto pyridine N-oxide
• MLS001335993
• W-108657
• 2-Pyridinethiol-1-oxide
• 2(1H)-Pyridinethione, 1-hydroxy-
• 2-Mercaptopyridine N-oxide, 99%
• BRN 0906983
• J-002710
• 2-HPT cpd
• AKOS006239794
• MFCD00006196
• InChI=1/C5H5NOS/c7-6-4-2-1-3-5(6)8/h1-4,7H
• MLS001335994
• AB00615
• NS00003475
• DTXSID00149908
• CHEMBL1356238
• DTXSID4048010
• 2-MERCAPTOPYRIDINE 1-OXIDE
• NS00014197
• AS-10952
• 2-SULFANYLPYRIDIN-1-IUM-1-OLATE
• Q27116892
• HY-B1747
• 2-pyridinethiol-N-oxide
• 2-Thiopyridine-N-oxide-
• 2-mercapto-pyridine-N-oxide
• Pyridine-2-thiol-1-oxide
• 2-mercapto-pyridine-1-oxide
• 2-Pyridinethiol 1-oxide
• mercapto pyridine-1-oxide
• DTXCID1072399
• SMR000814708
• 1-Hydroxy-2-(1H)-pyridinethione
• NSC179790
• 6GK82EC25D
• 2mercapto pyridine N-oxide
• EINECS 214-328-9
• CHEBI:36578
• WLN: T6NYJ AQ BUS
• Pyridine-2-thiol N-oxide
• H0302
• SCHEMBL24755
• AI3-60234
• pyridinethiol n-oxide
• 2-mercaptopyridine n-oxide
• 1-Hydroxy-2(1H)-pyridinethione
• BRN 0109936
• UNII-6GK82EC25D
• cid_1570
• CHEMBL1650619
• NCGC00246995-01
• PYRITHIONE [MI]
• D78428
• NSC-179790
• PYRITHIONE [WHO-DD]
• CS-0013767
• 1-hydroxypyridine-2(1H)-thione
• 1-Oxido-2-pyridinyl hydrosulfide
• A802496
• LS-13036
• BEW
• SCHEMBL49266
• AKOS001147723
• 2-Mercaptopyridine monoxide
• mercaptopyridine-1-oxide
• BDBM50366038
• FT-0612771
• BDBM60985
• 1121-31-9
• HMS1772L20
• EINECS 214-329-4
• CHEBI:36584
• FGVVTMRZYROCTH-UHFFFAOYSA-N
• A802495
• 1-oxidanylpyridine-2-thione
• 2-Pyridinethiol, 1-oxide
• 1-hydroxy-1H-pyridine-2-thione
• AM20210024
• 1121-30-8
• Q2119951
• SQ 2113
• Omadine
• pyridine-2-thiol 1-oxide
• DB06815
• 2-ercaptopyridine--xide
• YBBJKCMMCRQZMA-UHFFFAOYSA-N
• 2-mercaptopyridine-1-oxid
• 1-oxidopyridin-1-ium-2-thiol
• MFCD00059791
• SY245984
• pyridine, 1,2-dihydro-1-hydroxy-2-thio-
• STL557814
• DA-57273
• DB-038047
• G12162
• pyridine-2(1H)-thione, 1-hydroxy-
• 2-Pyridinethiol1-oxide
• pyridine, 1-oxide, 2-mercapto-
• BBL104003

• MDL： MFCD00059791
• Inchi： 1S/C5H5NOS/c7-6-4-2-1-3-5(6)8/h1-4,7H
• InChI Key： YBBJKCMMCRQZMA-UHFFFAOYSA-N
• SMILES： S=C1C=CC=CN1O

Computed Properties

• Exact Mass: 127.00900
• Monoisotopic Mass: 127.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Experimental Properties

• Color/Form: solid
• Density: 1.255 (estimate)
• Melting Point: 68°C
• Boiling Point: 253.8°Cat760mmHg
• Flash Point: 107.3°C
• Refractive Index: 1.5480 (estimate)
• PSA: 57.25000
• LogP: 1.45490

Pyrithione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines